2-Bromo-n-(3,5-difluorobenzyl)acetamide

• IUPAC Name: 2-bromo-N-[(3,5-difluorophenyl)methyl]acetamide
• InChI: InChI=1S/C9H8BrF2NO/c10-4-9(14)13-5-6-1-7(11)3-8(12)2-6/h1-3H,4-5H2,(H,13,14)
• InChI Key: BWFCNQHWQMGDQF-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1F)F)CNC(=O)CBr
• Molecular Formula: C9H8BrF2NO
• Molecular Weight: 264.07 g/mol
• CAS No.: 2096986-68-2

Description

2-Bromo-n-(3,5-difluorobenzyl)acetamide is an organic compound with the molecular formula C9H8BrF2NO. It has a molecular weight of 264.07 g/mol.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzyl group substituted with two fluorine atoms and an acetamide group substituted with a bromine atom.

Scientific Research Applications

1. Synthesis Methods

• Dibromohydration of Acetamide Derivatives : The dibromohydration of N-(2-alkynylaryl)acetamide, a process relevant to 2-Bromo-n-(3,5-difluorobenzyl)acetamide, was studied using KBr/K2S2O8. This method proceeds under mild conditions without metal catalysis and allows for the synthesis of complex acetamide derivatives (Qiu, Li, Ma, & Zhou, 2017).

2. Chemical Reactions and Derivatives

• Dynamic Resolution in Asymmetric Nucleophilic Substitution : A study explored the asymmetric nucleophilic substitution of α-bromo tertiary acetamides, relevant to the synthesis of dipeptide analogues. This process resulted in high stereoselectivities, showcasing the potential for creating specific stereochemical configurations in complex molecules (Kim, Chang, Shin, & Park, 2005).

3. Medicinal Chemistry

• Synthesis of Antimycobacterial Compounds : Novel phthalazin-4-ylacetamides were synthesized and evaluated for their antimycobacterial properties. Among these, certain compounds exhibited significant inhibition of various mycobacterial species, demonstrating the potential of acetamide derivatives in medicinal chemistry (Sriram et al., 2010).

4. Antimicrobial Activity

• Antimicrobial Profile of Sulphonamide Derivatives : Research on 2-bromo-N-(phenylsulfonyl)acetamide derivatives highlighted their antimicrobial activity. This indicates the relevance of such compounds in developing new antimicrobial agents (Fahim & Ismael, 2019).

5. Structural Studies

• Crystal Structure Analysis : The study of 2-bromo-N-(2,4-difluorobenzyl)benzamide, an intermediate for phenanthridinone synthesis, revealed detailed insights into its crystal structure. Such structural elucidations are crucial for understanding the physical and chemical properties of acetamide derivatives (Polo et al., 2019).